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Contamination Pathway: From Waste to Land

The diagram below illustrates the primary pathway through which PFAS, including long-chain compounds

like PFTeD, enter the environment via biosolids.
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PFAS contamination pathway from sources to environmental impact via biosolids

Quantitative Data on PFAS in Soils and Biosolids

While PFTeD is not singled out, recent field studies provide concentration ranges for total PFAS and specific

regulated compounds, offering a quantitative perspective on contamination levels.
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Table 1: PFAS Concentrations in Biosolids-Amended Agricultural Soils (from 10 Northeastern US

Farms)

Matrix / Sample
Type

∑PFAS
Concentration Range
(ng/g, dry weight)

Key PFAS
Compounds
Detected

Context and Comparison

Biosolids-
Treated Soils
(Surface)

∑40PFAS: 1.0 to ~98

ng/g [1] [2]

PFOA, PFOS,

various PFCAs &
PFSAs

Concentrations significantly

higher than controls; varies with
biosolids source and soil

properties [1]

Control Soils (No

Biosolids)

∑40PFAS: ~1.0 ng/g

[1]

Primarily PFOS Background levels for comparison

[1]

Reference
(Global
Background)

∑32PFAS: 0.05 to 15

ng/g [1]

Varies Soils from 62 global locations,

including Antarctica [1]

Table 2: Examples of State Regulatory Limits for PFOS and PFOA in Biosolids (as of 2025)

State Regulatory Action Level(s) Consequence

Michigan [3] 20 μg/kg (Trigger); 100 μg/kg
(Prohibition)

Landowner notification and reduced application rate
at trigger level; no land application above

prohibition level.

Minnesota
[3] [4]

20 μg/kg (Action); 50 μg/kg

(Action); 125 μg/kg (Prohibition)

Tiered responses: reporting, source reduction,

reduced application rates, and eventual prohibition.

New York [3] 20 μg/kg (Trigger); 50 μg/kg

(Prohibition)

Additional sampling required at trigger level; no land

application above prohibition level.

Maryland [3] >20 μg/kg; >100 μg/kg

(Recommended Actions)

Recommends reduced application rate and

mitigation strategies; suggests ceasing application
at higher levels.
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Analytical Methods and Experimental Protocol

For consistent and reliable data, the U.S. EPA Method 1633 is the benchmark for analyzing PFAS in

environmental solid samples, including biosolids and soil [5] [3].

Key Protocol Details:

Analytes: Measures 40 different PFAS compounds, including perfluoroalkyl carboxylic acids (PFCAs

like PFOA) and perfluoroalkyl sulfonic acids (PFSAs like PFOS). While PFTeD is a C14 PFCA and
falls within the scope of compounds this method can target, its specific inclusion in the standard list

should be verified with the latest version of the method [1] [3].
Sample Preparation:

Container: 125 mL HDPE container (must not have a PTFE liner) [3].
Preservation & Holding Time: Samples must be refrigerated at ≤6°C and shipped to the lab

within 48 hours of collection. The holding time for regulated analytes like PFOA and PFOS is 90
days [3].

Extraction & Analysis: The method includes specific sample extraction protocols for solid
matrices like biosolids. Analysis is typically performed using Liquid Chromatography with

Tandem Mass Spectrometry (LC-MS/MS) [3].
Reporting: Results are reported on a dry weight basis (e.g., μg/kg or ng/g), requiring determination of

the sample's percent solids [3].

Regulatory and Scientific Context

Federal Activity: The EPA released a Draft Sewage Sludge Risk Assessment for PFOA and
PFOS in January 2025. This assessment indicates potential human health risks from land application
of biosolids even at very low concentrations (e.g., 1 μg/kg of PFOS), signaling potential future federal

regulations [6] [3].
State-Level Action: In the absence of federal regulations, many states have implemented their own

monitoring programs and action levels, creating a complex regulatory landscape [1] [3]. Some, like
Maine, have banned the land application of biosolids altogether [1] [3].

Transformation in Environment: Studies note that while PFAS "precursors" are present in biosolids,
they can undergo biotransformation in soil into terminal products like PFOA and PFOS, contributing to

long-term persistence [1] [2].

Knowledge Gaps and Research Directions
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Your whitepaper should acknowledge that while the pathway for PFAS is established, specific data on

PFTeD is limited. Future research should:

Focus on Long-Chain PFCAs: Specifically quantify the presence and behavior of PFTeD and other
long-chain compounds in the biosolids-to-soil pathway.

Investigate Precursors: Study the transformation of precursors into PFTeD in environmental
matrices.

Assess Mobility and Bioaccumulation: Evaluate the leaching potential and bioaccumulation factors
specific to PFTeD, which may differ from shorter-chain and more commonly studied compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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